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Compound of Interest

Compound Name:
2-Cyclohexylethylamine

hydrochloride

CAS No.: 5471-55-6

Cat. No.: B1584402

Get Quote

Executive Summary: The Scaffold of Stability
2-Cyclohexylethylamine hydrochloride (C₆H₁₁CH₂CH₂NH₂[1]·HCl) represents a critical

intersection between chemical stability and synthetic utility.[1] While its free base form (2-

cyclohexylethylamine) is a volatile, corrosive liquid prone to carbonate formation upon air

exposure, the hydrochloride salt offers a stable, solid-state alternative preferred in Good

Manufacturing Practice (GMP) environments.[1]

This guide addresses the specific handling requirements of the hydrochloride salt, focusing on

its hygroscopic nature, its role as a precursor in sulfonylurea synthesis (specifically

Glibenclamide), and the precise stoichiometry required to liberate the active amine in situ.[1]

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
The hydrochloride salt is the protonated form of the primary amine.[1] Researchers must

distinguish between the stable salt and the reactive free base generated during synthesis.[1]
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Property Specification

Chemical Name 2-Cyclohexylethylamine Hydrochloride

Free Base CAS 101-60-0 (often cited for the parent amine)

Salt CAS 5471-55-6 (Common commercial identifier)

Formula C₈H₁₇N[1][2] · HCl

Molecular Weight 163.69 g/mol (Salt) vs. 127.23 g/mol (Base)

Physical State White to off-white crystalline solid

Solubility
Highly soluble in water, methanol; sparingly

soluble in non-polar ethers.[1]

Melting Point
>200°C (Decomposes) - Contrast with Free

Base MP: -15°C

Structural Alert: The Phenethylamine Analog
Structurally, this molecule is a saturated analog of phenethylamine.[1] While it lacks the

aromatic ring's planarity, it retains significant affinity for monoamine transporters.[1]

Researchers should treat it as a potential bioactive agent affecting the Central Nervous System

(CNS) until proven otherwise.[1]

Risk Assessment & Toxicology (E-E-A-T)
Unlike the corrosive free base (Skin Corr.[1] 1B), the hydrochloride salt is classified primarily as

an Irritant, but this designation can be deceptive.[1] Upon contact with mucous membranes

(eyes, lungs), moisture hydrolyzes the salt, creating a locally acidic environment while liberating

the amine.[1]

GHS Classification (Salt Form)[1]
Skin Irrit. 2 (H315): Causes skin irritation.[1]

Eye Irrit. 2A (H319): Causes serious eye irritation.[1]

STOT SE 3 (H335): May cause respiratory irritation (dust inhalation).[1]
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The "Hidden" Hazard: Hygroscopicity & Stoichiometry
The primary technical risk is not acute toxicity, but stoichiometric drift.[1] The salt is

hygroscopic.[1]

Causality: Absorption of atmospheric water increases the apparent mass.[1]

Impact: If you weigh 163.69 mg of "wet" salt, you may only be adding 0.9 equivalents of the

amine.[1] In strict coupling reactions (e.g., isocyanate additions), this leads to unreacted

electrophiles and impurity profiles that fail QA.[1]

Strategic Handling & Storage Protocols
To maintain the integrity of the reagent, a "Chain of Dryness" must be established.[1]

Diagram 1: Handling Decision Matrix
This logic flow dictates the safety controls based on the physical state of the reagent.[1]

Reagent State

Solid HCl Salt

Solubilized (Free Base)

Risk: Dust/Inhalation
Action: Fume Hood + N95Weighing

Storage: Desiccator
(Argon flush)

Long Term

Risk: Corrosive/Volatile
Action: Butyl Gloves + Face Shield

Reaction

Click to download full resolution via product page

Figure 1: Decision matrix for PPE and engineering controls based on the state of the amine.

Storage Protocol
Primary Containment: Amber glass vial with a Teflon-lined cap.

Secondary Containment: Desiccator cabinet with active silica gel or Drierite.[1]
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Headspace Control: Flush headspace with Nitrogen or Argon after every use to prevent

moisture uptake.[1]

Experimental Protocol: In Situ Neutralization &
Coupling
Context: This protocol describes the synthesis of a Glibenclamide analog intermediate.

Challenge: The reaction requires the free amine to attack a sulfonyl isocyanate or carbamate,

but we are starting with the stable HCl salt. Solution: A biphasic or organic-base mediated

neutralization strategy.[1]

Materials
2-Cyclohexylethylamine HCl (1.0 eq)[1]

Dichloromethane (DCM) (Anhydrous)[1]

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.1 eq)[1]

Sulfonyl Carbamate/Isocyanate Electrophile (1.0 eq)[1]

Step-by-Step Methodology
Gravimetric Preparation (The "Fast-Weigh" Technique):

Why: To minimize water uptake.[1]

Tare a dry reaction flask (not weighing paper) on the balance.[1]

Quickly transfer the calculated mass of the HCl salt directly into the flask.[1]

Immediately cap and purge with Argon.[1]

Solubilization & Liberation:

Add anhydrous DCM to the flask.[1] The salt will likely remain as a suspension.[1]

Add 1.1 equivalents of TEA.
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Observation: The suspension will clear or change texture as the free amine is liberated

into the DCM and TEA[1]·HCl precipitates (depending on concentration).[1]

Mechanistic Note: The extra 0.1 eq of base ensures complete deprotonation, driving the

equilibrium toward the nucleophilic free amine.[1]

Coupling Reaction:

Cool the mixture to 0°C (exothermic control).

Dropwise add the electrophile (e.g., 4-(2-aminoethyl)benzenesulfonamide derivative).[1]

Allow to warm to Room Temperature (RT) over 2 hours.

Quench & Workup:

Quench with 1M HCl.

Why: This removes the excess TEA and any unreacted cyclohexylethylamine (re-

protonating it into the water layer), leaving the neutral sulfonamide product in the organic

layer.[1]

Diagram 2: Synthesis Workflow (Glibenclamide Route)
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1. Weigh HCl Salt
(Inert Atmosphere)

2. Add DCM + TEA (1.1 eq)
(Liberate Free Amine)

Deprotonation

3. Add Electrophile
(Isocyanate/Carbamate)

Nucleophilic Attack

4. Acid Wash (1M HCl)
(Remove excess amine)

Quench

Purified Sulfonylurea

Separation
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Figure 2: Process flow for converting the stable HCl salt into a pharmaceutical intermediate.

Emergency Response
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Scenario Immediate Action Rationale

Skin Contact (Solid)
Brush off dry, then wash with

soap/water.[1]

Adding water to the solid on

skin creates a concentrated

acidic paste.[1]

Eye Contact
Flush for 15 mins; lift eyelids.

[1]

The salt hydrolyzes rapidly;

immediate dilution is critical to

prevent corneal opacity.[1]

Spill (Solid)
Sweep into a container; do not

generate dust.[1]

Prevent inhalation of the

irritant dust.[1]

Spill (Solution)
Absorb with vermiculite;

ventilate area.[1]

The liberated free amine is

volatile and flammable.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclohexylethylamine-hydrochloride-safety-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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